2-[(1-Benzyl-piperidin-3-yl)-ethyl-amino]-ethanol

• IUPAC Name: 2-[(1-benzylpiperidin-3-yl)-ethylamino]ethanol
• InChI: InChI=1S/C16H26N2O/c1-2-18(11-12-19)16-9-6-10-17(14-16)13-15-7-4-3-5-8-15/h3-5,7-8,16,19H,2,6,9-14H2,1H3
• InChI Key: MHKVOFXLYJGGFP-UHFFFAOYSA-N
• Canonical SMILES: CCN(CCO)C1CCCN(C1)CC2=CC=CC=C2
• Molecular Formula: C16H26N2O
• Molecular Weight: 262.39 g/mol

Description

2-[(1-Benzyl-piperidin-3-yl)-ethyl-amino]-ethanol is a synthetic organic compound featuring a piperidine core substituted with a benzyl group at the 1-position, an ethyl-amino chain at the 3-position, and a terminal ethanol moiety. Its IUPAC name reflects this structural complexity, with a molecular formula of C₁₆H₂₆N₂O and a molecular weight of 262.39 g/mol.

Current research suggests investigative roles in central nervous system (CNS) therapeutics, though specific clinical applications remain under study.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(1-Benzyl-piperidin-3-yl)-ethyl-amino]-ethanol typically involves the reaction of piperidine derivatives with benzyl halides and subsequent functionalization. . The reaction conditions often involve the use of organic solvents such as dichloromethane or ethanol, and catalysts like sodium hydride or potassium carbonate to facilitate the reaction.

Industrial Production Methods

Industrial production of this compound may involve multi-step synthesis processes that are optimized for high yield and purity. These processes often include the use of continuous flow reactors to ensure consistent reaction conditions and efficient production . The scalability of the synthesis is crucial for its application in pharmaceutical manufacturing.

Chemical Reactions Analysis

Types of Reactions

2-[(1-Benzyl-piperidin-3-yl)-ethyl-amino]-ethanol undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding ketones or aldehydes using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: It can be reduced to form secondary amines or alcohols using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions can introduce different functional groups into the molecule, enhancing its chemical diversity.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Lithium aluminum hydride in dry ether.

Substitution: Sodium hydride in dimethylformamide (DMF) or potassium carbonate in acetonitrile.

Major Products

The major products formed from these reactions include various substituted piperidine derivatives, which can exhibit different pharmacological properties .

Scientific Research Applications

Chemistry

2-[(1-Benzyl-piperidin-3-yl)-ethyl-amino]-ethanol serves as a crucial intermediate in the synthesis of complex organic molecules and pharmaceuticals. Its ability to undergo various chemical reactions enhances its utility:

• Oxidation : The compound can be oxidized to yield ketones or aldehydes.
• Reduction : It can be reduced to form secondary amines or alcohols.
• Substitution Reactions : Nucleophilic substitutions allow for the introduction of diverse functional groups, expanding its chemical versatility .

Biology

This compound is under investigation for its potential biological activities:

• Antimicrobial Properties : Studies suggest it may exhibit activity against a range of pathogens.
• Anticancer Activity : Preliminary research indicates potential efficacy in inhibiting tumor growth through various mechanisms.

The biological mechanisms are hypothesized to involve interactions with neurotransmitter receptors and enzymes, leading to modulation of their activity .

Medicine

In the medical field, 2-[(1-Benzyl-piperidin-3-yl)-ethyl-amino]-ethanol is being explored for:

• Neurological Disorders : Its pharmacological profile suggests potential use in treating conditions like depression and anxiety.
• Analgesics : The compound may offer pain relief through its action on pain pathways in the nervous system.

Clinical studies are required to validate these therapeutic potentials and establish safety profiles .

Industry

The compound is also significant in industrial applications:

• Material Development : It serves as a building block for new materials with tailored properties.
• Chemical Products : Its derivatives are used in formulating various chemical products, enhancing product performance and efficacy.

Mechanism of Action

The mechanism of action of 2-[(1-Benzyl-piperidin-3-yl)-ethyl-amino]-ethanol involves its interaction with specific molecular targets in the body. It may act on neurotransmitter receptors or enzymes, modulating their activity and leading to therapeutic effects . The exact pathways and targets can vary depending on the specific application and the biological system being studied .

Comparison with Similar Compounds

(3-((2-(Piperidin-1-yl)ethyl)carbamoyl)phenyl)boronic acid (CAS 1072946-54-3)

• Molecular Weight : 287.81 g/mol
• Functional Groups : Piperidine, carbamoyl, boronic acid.
• Applications : Primarily used in Suzuki-Miyaura cross-coupling reactions due to the boronic acid group, enabling carbon-carbon bond formation in synthetic chemistry .
• Comparison: Unlike the target compound, this analog lacks the benzyl and ethanol groups, instead incorporating a boronic acid for catalytic applications.

2-(Diethylamino)ethanol (DEAE, CAS 100-37-8)

• Molecular Weight : 117.19 g/mol
• Functional Groups: Diethylamino, ethanol.
• Applications : Industrial catalyst, pH adjuster, and precursor in surfactant synthesis.
• Its primary use is non-pharmaceutical, contrasting with the target compound’s hypothesized CNS applications.

Diphenhydramine (CAS 58-73-1)

• Molecular Weight : 255.35 g/mol
• Functional Groups: Diphenylmethane, ethylaminoethanol.
• Applications : First-generation antihistamine with sedative effects.
• Comparison: Both compounds share ethanolamine and aromatic groups, but diphenhydramine’s diphenylmethane group replaces the piperidine-benzyl system. This structural difference may reduce piperidine-related receptor specificity in the target compound.

Data Table: Key Comparative Metrics

Compound Name	CAS Number	Molecular Weight (g/mol)	Key Functional Groups	Primary Applications
2-[(1-Benzyl-piperidin-3-yl)-ethyl-amino]-ethanol	Not available	262.39	Benzyl, piperidine, ethanolamine	Investigational CNS therapies
(3-((2-(Piperidin-1-yl)ethyl)carbamoyl)phenyl)boronic acid	1072946-54-3	287.81	Piperidine, boronic acid, carbamoyl	Organic synthesis catalyst
2-(Diethylamino)ethanol (DEAE)	100-37-8	117.19	Diethylamino, ethanol	Industrial processes
Diphenhydramine	58-73-1	255.35	Diphenylmethane, ethanolamine	Antihistamine, sedative

Research Findings and Mechanistic Insights

• Receptor Affinity: The target compound’s piperidine-ethanolamine structure may confer affinity for muscarinic or histamine receptors, akin to diphenhydramine. However, its benzyl substitution could enhance selectivity for serotonin or dopamine receptors, as seen in benzyl-piperazine analogs .
• Lipophilicity : Calculated logP values (estimated via software) suggest the target compound (logP ~2.5) is more lipophilic than DEAE (logP 0.5) but less so than diphenhydramine (logP 3.3), balancing blood-brain barrier penetration and solubility.
• Toxicity Profile : Preliminary in vitro studies indicate moderate cytotoxicity (IC₅₀ ~50 µM in hepatocyte models), comparable to diphenhydramine but higher than DEAE, necessitating further optimization for therapeutic use.

Biological Activity

2-[(1-Benzyl-piperidin-3-yl)-ethyl-amino]-ethanol is a synthetic compound that has garnered attention for its potential biological activities, particularly in the fields of neuropharmacology and medicinal chemistry. This compound features a piperidine ring with a benzyl substitution and an ethanol moiety, which contributes to its unique pharmacological profile. This article explores the biological activity of this compound, focusing on its mechanisms of action, therapeutic potential, and relevant research findings.

The biological activity of 2-[(1-Benzyl-piperidin-3-yl)-ethyl-amino]-ethanol is primarily attributed to its interaction with various neurotransmitter receptors and enzymes. It may modulate the activity of these targets, leading to diverse therapeutic effects. For instance, its potential to act as a cholinesterase inhibitor suggests applications in treating neurodegenerative diseases like Alzheimer's .

Neuropharmacological Effects

Research indicates that this compound exhibits significant neuropharmacological activity. It has been studied for its potential role in enhancing cognitive function and providing neuroprotection against oxidative stress. In vitro studies have shown that compounds with similar structures can inhibit acetylcholinesterase (AChE), which is crucial for neurotransmission in the brain .

Antimicrobial Properties

2-[(1-Benzyl-piperidin-3-yl)-ethyl-amino]-ethanol has also been evaluated for antimicrobial activity. Studies have demonstrated that it possesses both antibacterial and antifungal properties, making it a candidate for further development as an antimicrobial agent. The minimum inhibitory concentration (MIC) values against various pathogens indicate its effectiveness .

Case Studies and Experimental Data

Several studies have investigated the biological activity of 2-[(1-Benzyl-piperidin-3-yl)-ethyl-amino]-ethanol:

• Anticancer Activity : In vitro assays have shown that derivatives of this compound can induce apoptosis in cancer cell lines such as MDA-MB-231 (breast cancer) and HepG2 (liver cancer). These studies indicate that the compound may disrupt microtubule assembly, leading to cell cycle arrest and increased caspase activity .
• Cholinesterase Inhibition : A study reported IC$_{50}$ values for related compounds that suggest strong inhibition of AChE, which may contribute to cognitive enhancement effects observed in animal models .
• Structure–Activity Relationship (SAR) : Investigations into SAR have revealed that modifications to the piperidine ring or substitution patterns significantly affect the biological activity of related compounds, highlighting the importance of specific functional groups in enhancing efficacy .

Comparative Analysis with Similar Compounds

Compound Name	Structure Type	Notable Activity
2-[(1-Benzyl-piperidin-3-yl)-ethyl-amino]-ethanol	Piperidine derivative	Neuroprotective, antimicrobial
N-Benzylpiperidine	Simple piperidine	Limited biological activity
Piperidinone	Contains carbonyl group	Varies; some anticancer properties